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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B078617

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Limited direct experimental data is available for the environmental fate and toxicity
of Disperse Brown 4 (C.I. 11152:1). Therefore, this guide incorporates data from structurally
similar disperse brown dyes as a proxy, and this limitation should be considered when
interpreting the information presented.

Introduction

Disperse Brown 4, identified by C.l. Number 11152:1 and CAS Number 12223-16-4, is a
single azo class disperse dye.[1] Its molecular formula is C16H15BrCI2N404, with a molecular
weight of 478.12.[1] Disperse dyes, including Disperse Brown 4, are primarily used in the
textile industry to color synthetic hydrophobic fibers. Due to their low water solubility, they are
applied as a fine dispersion. This characteristic, however, contributes to their potential
environmental persistence. Concerns have been raised regarding the environmental fate and
toxicological profile of disperse dyes, as some are known to have the potential to cause allergic
reactions, while others are suspected carcinogens.

Environmental Fate

The environmental fate of a chemical substance describes its transport and transformation in
the environment. For Disperse Brown 4, its persistence, bioaccumulation potential, and
mobility are key considerations.
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Persistence and Degradation

Disperse dyes are generally resistant to degradation.[2] A screening assessment of the
structurally similar Disperse Brown 1:1 suggests that it is expected to be persistent in water,
sediment, and soil.[3]

Biodegradation: Information on the aerobic and anaerobic biodegradation of Disperse Brown
4 is not readily available. However, studies on other disperse brown dyes, such as Disperse
Brown 118 and Disperse Brown 3REL, have demonstrated that biodegradation can occur
under specific conditions with certain microorganisms. For instance, Brevibacillus laterosporus
has been shown to degrade Disperse Brown 118, while Bacillus sp. VUS can degrade
Disperse Brown 3REL. The degradation of azo dyes often involves the reductive cleavage of
the azo bond (-N=N-), which can lead to the formation of aromatic amines. Some of these
aromatic amines are of toxicological concern.

Photodegradation: Disperse dyes are generally designed to be lightfast and are therefore quite
resistant to photodegradation.[2] Studies on a range of commercial dyes have shown that they
exhibit slow degradation under natural sunlight.[2]

Bioaccumulation

The potential for a substance to accumulate in living organisms is a critical aspect of its
environmental risk assessment. A screening assessment for the analogous Disperse Brown 1:1
indicates a moderate to high octanol-water partition coefficient (log Kow) ranging from 4.1 to
4.8.[3] This suggests a potential for bioaccumulation in aquatic organisms. The PubChem
database also lists the structurally similar "Disperse Brown 1" as having hazard traits for
bioaccumulation and environmental persistence.

Mobility and Transport

The mobility of Disperse Brown 4 in the environment is largely dictated by its low water
solubility and its tendency to adsorb to solids. The high log Koc (read-across value of 3.4 to
4.2) for the similar Disperse Brown 1:1 suggests a strong affinity for organic matter in soil and
sediment.[3] Consequently, after release into aquatic environments, Disperse Brown 4 is
expected to partition primarily to sediments and, to a lesser extent, to agricultural soils
amended with sewage sludge.[3]
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Ecotoxicity

The ecotoxicity of Disperse Brown 4 refers to its potential to cause adverse effects on aquatic

and terrestrial organisms.

Aquatic Toxicity

Specific aquatic toxicity data (LC50 for fish, EC50 for Daphnia magna, and EC50 for algae) for
Disperse Brown 4 are not available in the public domain. However, the general class of
disperse dyes is known to exhibit toxicity to aquatic life. The breakdown products of azo dyes,

aromatic amines, can also be toxic.

Terrestrial Toxicity

No specific data on the toxicity of Disperse Brown 4 to terrestrial organisms was found. Due to
its expected partitioning to soil and sediment, the potential for exposure to soil-dwelling
organisms exists.

Data Summary

Table 1: Physicochemical Properties and Environmental Fate Parameters of Disperse Brown

4 and its Analogues
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Parameter Value

Data Source

Disperse Brown 4

C.I. Number 11152:1 [1]
CAS Number 12223-16-4 [1]
Molecular Formula C16H15BrCI2N404 [1]
Molecular Weight 478.12 [1]

Disperse Brown 1:1

(Analogue)
Log Kow 41-4.8 [3]
Log Koc 3.4 - 4.2 (read-across) [3]

Expected to be persistent in

Persistence

water, sediment, and soil

Table 2: Ecotoxicity Data for Structurally Similar Disperse Dyes (Read-Across)
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Test Organism  Endpoint Value (mgl/L) Substance Data Source
. ) Disperse Yellow

Daphnia magna Chronic NOEC - 3 [4]
) ) Disperse Yellow

Daphnia magna Chronic LOEC - 3 [4]

Fish (various) Acute LC50 - - -

Algae (various) EC50 - - -

Note: Specific
guantitative
values for the
ecotoxicity of
Disperse Brown
4 are not
available. The
table indicates
the type of data
that would be

relevant.

Experimental Protocols

Detailed experimental protocols for studies specifically on Disperse Brown 4 are not available.
The following are generalized protocols based on standard methods for testing the
environmental fate and toxicity of dyes.

Biodegradation Study (based on OECD 301F)

Objective: To assess the ready biodegradability of Disperse Brown 4 in an aerobic aqueous
medium.

Methodology:

¢ Test System: Manometric respirometry.
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Inoculum: Activated sludge from a domestic wastewater treatment plant.

Test Substance Concentration: A known concentration of Disperse Brown 4 is added to the
test medium. Due to its low solubility, it may be necessary to use a carrier solvent or a
dispersing agent.

Procedure: The consumption of oxygen by the microbial population in the presence of the
test substance is measured over a 28-day period.

Analysis: The percentage of biodegradation is calculated based on the ratio of the measured
oxygen consumption to the theoretical oxygen demand (ThOD).

Pass Criteria: The substance is considered readily biodegradable if it reaches 60% of its
ThOD within a 10-day window during the 28-day test.[5]

Acute Toxicity Test with Daphnia magna (based on
OECD 202)

Objective: To determine the acute immobilization of Daphnia magna when exposed to

Disperse Brown 4.

Methodology:

Test Organism:Daphnia magna (less than 24 hours old).

Test Substance: A series of concentrations of Disperse Brown 4 are prepared in a suitable
medium.

Procedure: Daphnids are exposed to the test concentrations for 48 hours.
Endpoint: The number of immobilized daphnids is recorded at 24 and 48 hours.

Analysis: The EC50 (the concentration that causes immobilization in 50% of the daphnids) is
calculated.

Analytical Detection in Environmental Samples (based
on HPLC)
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Objective: To quantify the concentration of Disperse Brown 4 in water and sediment samples.
Methodology:
e Sample Preparation:

o Water: Solid-phase extraction (SPE) to concentrate the analyte.

o Sediment/Soil: Solvent extraction followed by clean-up.

¢ Instrumentation: High-Performance Liquid Chromatography (HPLC) coupled with a suitable
detector (e.g., Diode Array Detector or Mass Spectrometry).

e Chromatographic Conditions:
o Column: C18 reverse-phase column.

o Mobile Phase: A gradient of an aqueous solution (e.g., water with a buffer) and an organic
solvent (e.g., acetonitrile or methanol).

o Quantification: The concentration of Disperse Brown 4 is determined by comparing the
peak area of the sample to a calibration curve prepared with known standards.
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Environmental fate pathway of Disperse Brown 4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Environmental Fate and Toxicity of Disperse Brown
4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078617#environmental-fate-and-toxicity-of-disperse-
brown-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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